Cas no 307552-18-7 (2-methoxyethyl 2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate)

• Product Name: 2-methoxyethyl 2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate
• CAS No: 307552-18-7
• MF: C₂₂H₂₂O₅
• MW: 366.407086849213
• CID: 6527245
• Update Time: 2025-07-27

2-methoxyethyl 2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-methoxyethyl 2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate
• 2-methoxyethyl 5-(cinnamyloxy)-2-methylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 2-methyl-5-[(3-phenyl-2-propen-1-yl)oxy]-, 2-methoxyethyl ester

• Inchi： 1S/C22H22O5/c1-16-21(22(23)26-14-13-24-2)19-15-18(10-11-20(19)27-16)25-12-6-9-17-7-4-3-5-8-17/h3-11,15H,12-14H2,1-2H3
• InChI Key： BDUVZILUVZJHGT-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OCC=CC3=CC=CC=C3)C=C2C(C(OCCOC)=O)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-methoxyethyl 2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate

Professional Introduction to 2-Methoxyethyl 2-Methyl-5-{(2E)-3-Phenylprop-2-en-1-yloxy}-1-Benzofuran-3-Carboxylate (CAS No. 307552-18-7)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, 2-methoxyethyl 2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate, with the CAS number 307552-18-7, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound, characterized by its benzofuran core and diverse functional groups, represents a promising candidate for further exploration in drug discovery and molecular pharmacology.

The benzofuran scaffold is a well-documented motif in organic chemistry, renowned for its presence in numerous bioactive natural products and synthetic drugs. The structural versatility of benzofuran derivatives allows for the introduction of various substituents, which can modulate their pharmacological profiles. In the case of 2-methoxyethyl 2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate, the presence of an ester group at the 3-position and an alkoxy-substituted phenyl ring at the 5-position introduces additional layers of complexity and functionality. These features make it an intriguing subject for structural elucidation and pharmacokinetic studies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with increasing accuracy. Molecular modeling studies suggest that the benzofuran core of this compound may interact with specific biological targets, potentially leading to effects on enzyme inhibition or receptor binding. The 2-methoxyethyl moiety, located at the 2-position, could influence solubility and metabolic stability, while the (2E)-3-phenylprop-2-en-1-yloxy group adds a rigid planar structure that may enhance binding affinity to certain proteins.

In vitro studies have begun to explore the potential therapeutic applications of this compound. Initial assays indicate that it may exhibit properties relevant to anti-inflammatory and antioxidant mechanisms, which are critical in managing chronic diseases such as diabetes and cardiovascular disorders. The combination of functional groups within its structure suggests multifaceted interactions with biological pathways, making it a candidate for further investigation in preclinical models.

The synthesis of complex organic molecules like 2-methoxyethyl 2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate requires meticulous planning and expertise in synthetic organic chemistry. Advanced methodologies, including palladium-catalyzed cross-coupling reactions and stereoselective transformations, have been employed to construct the desired framework efficiently. The optimization of reaction conditions is crucial to achieving high yields and purity, ensuring that subsequent biological evaluations are conducted on material of pharmaceutical grade quality.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs on the market have been derived from or inspired by compounds found in nature. The benzofuran derivatives, including our target compound, often exhibit remarkable biological activities due to their inherent structural complexity. By leveraging natural product templates, chemists can accelerate the design process while minimizing trial-and-error experimentation.

The future direction of research on 307552-18-7 involves both structural modifications and exploratory pharmacological testing. Researchers are keen on understanding how subtle changes to its functional groups can alter its biological profile. Additionally, investigating its interactions with cellular components will provide insights into potential mechanisms of action and side effects. These studies are essential for translating preclinical findings into viable therapeutic strategies.

The integration of interdisciplinary approaches has become increasingly important in modern drug discovery. Collaboration between chemists, biologists, and computer scientists allows for a holistic evaluation of molecular candidates like 2-methoxyethyl 2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate. Such partnerships facilitate rapid screening processes and enable the identification of promising leads more efficiently than traditional methods alone.

In conclusion, 307552-18-7 represents a fascinating compound with potential applications in pharmaceutical research. Its unique structural features and predicted biological activities make it a valuable asset for further exploration. As synthetic techniques continue to evolve and computational tools become more sophisticated, the likelihood of uncovering new therapeutic uses for this molecule increases significantly. Continued investigation will be instrumental in determining its full pharmacological potential and contribution to medical science.